Cas no 178444-92-3 (Benzoic acid,4-amino-2,5-difluoro-3-methyl-)

• Product Name: Benzoic acid,4-amino-2,5-difluoro-3-methyl-
• CAS No: 178444-92-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 112885
• PubChem ID: 21220450
• Update Time: 2025-04-18

Benzoic acid,4-amino-2,5-difluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-2,5-difluoro-3-methyl-
• Benzoic acid, 4-amino-2,5-difluoro-3-methyl- (9CI)
• 4-amino-2,5-difluoro-3-methylbenzoicacid
• SCHEMBL2080319
• TVQZQYSBVDCWFT-UHFFFAOYSA-N
• 4-amino-2,5-difluoro-3-methylbenzoic acid
• 178444-92-3

• Inchi： 1S/C8H7F2NO2/c1-3-6(10)4(8(12)13)2-5(9)7(3)11/h2H,11H2,1H3,(H,12,13)
• InChI Key： TVQZQYSBVDCWFT-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C(=C1C)N)F

Computed Properties

• Exact Mass: 187.04451
• Monoisotopic Mass: 187.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives